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Compound of Interest

Compound Name: 5-Methoxypyridazin-3(2H)-one

Cat. No.: B039551 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
5-Methoxypyridazin-3(2H)-one and its derivatives are heterocyclic compounds of significant

interest in medicinal chemistry and drug development due to their diverse biological activities.

Nuclear Magnetic Resonance (NMR) spectroscopy is a primary analytical technique for the

structural elucidation and purity assessment of these molecules. Proper sample preparation is

paramount to obtaining high-quality, reproducible NMR spectra, which are crucial for accurate

data interpretation. This document provides a detailed protocol for the preparation of 5-
Methoxypyridazin-3(2H)-one samples for NMR analysis.

Chemical Properties of 5-Methoxypyridazin-3(2H)-
one
A summary of the key chemical properties of 5-Methoxypyridazin-3(2H)-one is presented in

the table below.
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Property Value

Molecular Formula C₅H₆N₂O₂

Molecular Weight 126.11 g/mol

Appearance Off-white to light yellow powder

Solubility Soluble in DMSO, Chloroform, and Methanol

Storage 2-8°C, protect from light and moisture

Recommended Materials and Reagents
5-Methoxypyridazin-3(2H)-one sample

High-quality 5 mm NMR tubes (e.g., Wilmad 528-PP-7 or equivalent)

Deuterated solvents (e.g., Chloroform-d, DMSO-d₆, Methanol-d₄) of ≥99.8% isotopic purity

Internal standard (e.g., Tetramethylsilane - TMS)

Glass vials

Pasteur pipettes and bulbs

Vortex mixer

Analytical balance

Experimental Protocols
This section details the step-by-step procedure for preparing an NMR sample of 5-
Methoxypyridazin-3(2H)-one.

4.1. Sample Weighing and Dissolution

Accurately weigh 5-10 mg of 5-Methoxypyridazin-3(2H)-one for ¹H NMR or 20-50 mg for

¹³C NMR into a clean, dry glass vial.[1][2]
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Add the appropriate volume of the chosen deuterated solvent (typically 0.6-0.7 mL for a

standard 5 mm NMR tube) to the vial.[1][2]

If an internal standard is required, add a small amount of TMS to the solvent before adding it

to the sample. Alternatively, a capillary tube containing the standard can be used.[2]

Gently vortex the vial to ensure the complete dissolution of the sample. Visually inspect the

solution for any suspended particles.

4.2. Sample Filtration and Transfer

If any solid particles remain, filter the solution through a small plug of cotton or glass wool

packed into a Pasteur pipette to prevent line broadening in the NMR spectrum.[1]

Carefully transfer the clear solution into a clean, labeled 5 mm NMR tube using the Pasteur

pipette.

Ensure the solvent height in the NMR tube is a minimum of 4 cm to allow for proper

shimming by the spectrometer.[1]

Cap the NMR tube securely. If the sample is sensitive to air or moisture, the tube can be

sealed with parafilm.

Solvent Selection and Data
The choice of deuterated solvent is critical and depends on the solubility of the analyte and the

desired chemical shift window.[3] The following table provides a list of suitable solvents for 5-
Methoxypyridazin-3(2H)-one.
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Deuterated
Solvent

Formula
¹H Residual
Peak (ppm)

¹³C Residual
Peak (ppm)

Notes

Chloroform-d CDCl₃ 7.26 77.16

A versatile and

widely used non-

polar solvent.[4]

[5]

Dimethyl

Sulfoxide-d₆
(CD₃)₂SO 2.50 39.52

A polar aprotic

solvent with

excellent

dissolving power.

[5]

Methanol-d₄ CD₃OD 3.31, 4.87 (H₂O) 49.00

A polar protic

solvent useful for

studying

exchangeable

protons.

Acetonitrile-d₃ CD₃CN 1.94 1.32, 118.26

Suitable for

moderately polar

compounds.[4]

Sample Concentration
The concentration of the sample will affect the signal-to-noise ratio and the time required for

data acquisition. Recommended concentration ranges are provided below.

NMR Experiment Recommended Concentration (mg/mL)

¹H NMR 8 - 17

¹³C NMR 33 - 83

Experimental Workflow Diagram
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Workflow for NMR Sample Preparation of 5-Methoxypyridazin-3(2H)-one

Sample Preparation

Filtration & Transfer

NMR Analysis

1. Weigh Sample
(5-10 mg for ¹H, 20-50 mg for ¹³C)

2. Dissolve in Deuterated Solvent
(e.g., CDCl₃, DMSO-d₆)

3. Vortex to Mix

4. Filter if Necessary

5. Transfer to NMR Tube

6. Shim Spectrometer

7. Acquire Spectrum
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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